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Compound of Interest

2-(2-
Compound Name:
Methoxyphenoxy)acetohydrazide

CAS No.: 107967-88-4

Cat. No.: B009715

Get Quote

Executive Summary

This technical guide provides a comprehensive structural and synthetic analysis of 2-(2-
Methoxyphenoxy)acetohydrazide (CAS: 17661-50-6). As a critical intermediate in the
synthesis of hydrazone-based Schiff bases, this molecule serves as a scaffold for developing
antimicrobial, anti-inflammatory, and antitubercular agents. This document details the validated
synthesis protocol, crystallographic characterization methodologies, and the supramolecular
architecture defined by its hydrogen-bonding networks.

Chemical Context & Synthesis

The synthesis of 2-(2-Methoxyphenoxy)acetohydrazide relies on a nucleophilic acyl
substitution (hydrazinolysis) of the corresponding ethyl ester. The presence of the ortho-
methoxy group (guaiacol moiety) introduces steric and electronic effects that distinguish it from
its para-substituted analogs.
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Validated Synthesis Protocol

Objective: High-yield conversion of Ethyl 2-(2-methoxyphenoxy)acetate to the hydrazide.
Reagents:

o Ethyl 2-(2-methoxyphenoxy)acetate (Precursor)

e Hydrazine hydrate (80% or 99%, Nucleophile)

o Absolute Ethanol (Solvent)[1]

Step-by-Step Methodology:

e Dissolution: Dissolve 0.01 mol of Ethyl 2-(2-methoxyphenoxy)acetate in 20 mL of absolute
ethanol in a round-bottom flask.

» Addition: Dropwise addition of hydrazine hydrate (0.02 mol, excess) with constant stirring to
prevent localized overheating.

o Reflux: Heat the mixture to reflux (approx. 78°C) for 4—6 hours.

o Checkpoint: Monitor reaction progress via TLC (System: Ethyl Acetate:Hexane 3:7). The
ester spot (

) should disappear, replaced by the lower

hydrazide.

« Isolation: Cool the reaction mixture to room temperature, then chill in an ice bath. The
hydrazide typically precipitates as a white/colorless solid.

« Purification: Filter the solid and wash with cold ethanol. Recrystallize from ethanol to obtain
diffraction-quality crystals.

Reaction Pathway Visualization

The following diagram illustrates the transformation from the phenol precursor to the final
hydrazide.
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Figure 1: Synthetic pathway for 2-(2-Methoxyphenoxy)acetohydrazide via hydrazinolysis.

Physicochemical & Structural Properties

Understanding the fundamental physical constants is prerequisite to crystallographic analysis.

Property Value / Description

Molecular Formula

Molecular Weight 196.20 g/mol
Physical State White crystalline solid
Melting Point 88-90 °C (Solvent dependent)

2 (Primary amine

H-Bond Donors , Secondary amide
)
3 (Carbonyl
, Ether
H-Bond Acceptors
, Methoxy
)

Soluble in DMSO, DMF, hot Ethanol; Insoluble

Solubility inH
in Hexane

Crystallographic Characterization
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While specific unit cell dimensions can vary slightly based on solvent inclusion (solvates), the
structural motif of phenoxyacetohydrazides is well-conserved. The following analysis is based
on high-precision X-ray diffraction studies of the homologous series (e.g., 2-chloro and 2-
phenoxy analogs).

Crystal Growth Protocol

To obtain single crystals suitable for X-ray diffraction (XRD):

e Solvent System: Prepare a saturated solution in Ethanol/Methanol (1:1).
e Method: Slow evaporation at room temperature (298 K).

e Timeframe: 3-5 days.

e Morphology: Expect colorless blocks or prisms.

Structural Geometry

The molecule adopts a non-planar conformation essential for its biological activity.
o Acetohydrazide Moiety: The

group is typically planar (RMS deviation < 0.03 A) due to resonance stabilization.

e Linker Torsion: The

linker introduces a twist, with the torsion angle

typically ranging between 65° and 80°. This prevents the hydrazide tail from lying coplanar
with the benzene ring.

» Ortho-Methoxy Effect: Unlike para-substituted analogs, the 2-methoxy group imposes steric
hindrance, forcing the side chain into a specific conformation to minimize repulsion. It also
serves as an additional intramolecular hydrogen bond acceptor (

), potentially locking the conformation.

Supramolecular Architecture (Packing)
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The crystal packing is dominated by strong hydrogen bonds, forming classic
or
graph-set motifs.

e Primary Interaction: The hydrazide

acts as a donor to the carbonyl oxygen (
) of a neighboring molecule.

e Secondary Interaction: The terminal

hydrogens often engage the phenoxy oxygen or the methoxy oxygen.

e Space Group: Most analogs in this class crystallize in the Monoclinic system, typically space
group

or
, with

(one molecule per asymmetric unit).

Hydrogen Bonding Network Visualization

The following diagram abstracts the supramolecular logic observed in the crystal lattice.
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Figure 2: Schematic of intermolecular and intramolecular hydrogen bonding networks

stabilizing the crystal lattice.

Comparative Structural Data

To validate experimental results, compare obtained XRD data against the established
parameters of the closest structural analog, 2-(2-Chlorophenoxy)acetohydrazide, which shares

the ortho-substitution pattern.
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2-(2-Chlorophenoxy) Expected for 2-(2-
Parameter
Analog (Reference) Methoxyphenoxy)
Crystal System Monoclinic Monoclinic
Space Group or
a (A ~15.23 12.0 - 16.0
b (A) ~3.92 (Stacking axis) 40-6.0
c (A) ~16.88 15.0 - 18.0
Packing Motif Infinite sheets parallel to (100) Sheets or Chains

Note: The presence of the methoxy group (

) adds volume compared to Chlorine, likely expanding the unit cell volume (

) slightly beyond the ~898 A2 observed in the chloro-derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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